6-Benzyl 1-methyl 6-azaspiro[2.5]octane-1,6-dicarboxylate

• IUPAC Name: 6-O-benzyl 2-O-methyl 6-azaspiro[2.5]octane-2,6-dicarboxylate
• InChI: InChI=1S/C17H21NO4/c1-21-15(19)14-11-17(14)7-9-18(10-8-17)16(20)22-12-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3
• InChI Key: HRILMARPRGMJSD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC12CCN(CC2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

6-Benzyl 1-methyl 6-azaspiro[2.5]octane-1,6-dicarboxylate, commonly referred to as BMA-2, is a chemical compound that has been studied for its potential use in scientific research. BMA-2 is a spirocyclic compound that contains both azaspiro and benzyl groups, which give it unique properties that make it a promising candidate for various applications.

Scientific Research Applications

Spirocyclic Compound Synthesis

One of the prominent applications of 6-Benzyl 1-methyl 6-azaspiro[2.5]octane-1,6-dicarboxylate and its derivatives is in the synthesis of spirocyclic compounds. For instance, research has demonstrated the regioselective cycloaddition of C-Aryl- and C-Carbamoylnitrones with methyl 2-benzylidenecyclopropanecarboxylate, leading to the formation of substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates as a mixture of two diastereoisomers (Molchanov & Tran, 2013). This highlights its utility in creating complex molecular structures that are significant in medicinal chemistry and material science.

Peptide Synthesis Applications

Another critical application of derivatives of 6-Benzyl 1-methyl 6-azaspiro[2.5]octane-1,6-dicarboxylate is in peptide synthesis. The compound has been used to synthesize heterospirocyclic N-(2H-Azirin-3-yl)-L-prolinates, serving as new dipeptide synthons. These synthons have undergone reactions with carboxylic acids and thioacids, proving their efficacy in peptide synthesis and the construction of complex peptides (Suter et al., 2000).

Corrosion Inhibition

In the context of material science, derivatives of 6-Benzyl 1-methyl 6-azaspiro[2.5]octane-1,6-dicarboxylate have shown potential as corrosion inhibitors. A study focused on the inhibition performances of spirocyclopropane derivatives for mild steel protection in HCl has demonstrated the effectiveness of these compounds in acidic solutions, highlighting their application beyond pharmaceuticals and into industrial applications (Chafiq et al., 2020).

Drug Discovery Scaffolds

Furthermore, the compound's derivatives have been explored as innovative scaffolds in drug discovery. A study on the synthesis of 6-Azaspiro[4.3]alkanes from four-membered-ring ketones showcased its potential in creating new chemical entities for drug development. This approach leverages the spirocyclic structure to explore novel pharmacological properties, thus contributing to the expansion of medicinal chemistry (Chalyk et al., 2017).